3-(2-Methoxy-ethylamino)-phthalic acid

• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 3-(2-methoxyethylamino)phthalic acid
• InChI: InChI=1S/C11H13NO5/c1-17-6-5-12-8-4-2-3-7(10(13)14)9(8)11(15)16/h2-4,12H,5-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key: CZJUXXAJQWKTMT-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=CC=CC(=C1C(=O)O)C(=O)O

Description

3-(2-Methoxy-ethylamino)-phthalic acid is a useful research compound. Its molecular formula is C11H13NO5 and its molecular weight is 239.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-(2-methoxy-ethylamino)-phthalic acid dimethyl ester (2.24 g, 8.38 mmol) in methanol (50 ml) was added 5N potassium hydroxide (10 ml). The mixture was stirred at room temperature overnight. The solvent was evaporated in vacuo and the residue dissolved in water (50 ml). The water was washed with diethyl ether (2×75 ml). The aqueous portion was cooled in an ice bath and the pH was adjusted to 2–3 by dropwise addition of concentrated hydrochloric acid. The aqueous solution was then extracted with ethyl acetate (3×75 ml). The combined ethyl acetate extracts were washed with brine (100 ml) and dried (MgSO4). The solvent was evaporated in vacuo and the residue, which contained a mixture of diacid and monomethyl esters, was used without further purification.